Cas no 2050232-20-5 (Belantamab Mafodotin)

Belantamab Mafodotin is an antibody-drug conjugate (ADC) targeting B-cell maturation antigen (BCMA), designed for the treatment of relapsed or refractory multiple myeloma. It combines a monoclonal antibody with a cytotoxic payload, enabling targeted delivery to BCMA-expressing malignant plasma cells. The product's key advantages include its selective mechanism of action, which minimizes off-target effects, and its demonstrated efficacy in patients with heavily pretreated disease. Clinical studies have shown promising response rates, even in cases resistant to standard therapies. Belantamab Mafodotin represents a significant advancement in precision oncology, offering a novel therapeutic option for a challenging patient population. Its development underscores the potential of ADCs in hematologic malignancies.

Belantamab Mafodotin structure

Product Name:Belantamab Mafodotin

CAS No:2050232-20-5

MF:

MW:

CID:4879389

Update Time:2025-05-25

Belantamab Mafodotin Chemical and Physical Properties

Names and Identifiers

- Belantamab Mafodotin
- Belantamab mafodotin-blmf
- Blenre

Belantamab Mafodotin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P02A2T7-1mg	Belantamab mafodotin	2050232-20-5	98%	1mg	$566.00	2023-12-19
1PlusChem	1P02A2T7-5mg	Belantamab mafodotin	2050232-20-5	98%	5mg	$1420.00	2023-12-19
1PlusChem	1P02A2T7-10mg	Belantamab mafodotin	2050232-20-5	98%	10mg	$2244.00	2023-12-19

Belantamab Mafodotin Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on Belantamab Mafodotin

Belantamab Mafodotin: A Comprehensive Overview

Belantamab Mafodotin, also known by its CAS number 2050232-20-5, is a cutting-edge therapeutic agent that has garnered significant attention in the field of oncology. This drug represents a novel approach to treating multiple myeloma, a type of blood cancer that affects plasma cells. The development of Belantamab Mafodotin is a testament to the advancements in targeted therapies, particularly in the realm of antibody-drug conjugates (ADCs). Its unique mechanism of action and promising clinical outcomes have positioned it as a potential game-changer in the treatment landscape for relapsed or refractory multiple myeloma.

The journey of Belantamab Mafodotin began with extensive research into the B-cell maturation antigen (BCMA), a protein highly expressed on malignant plasma cells in multiple myeloma. By targeting BCMA, researchers aimed to develop a therapy that could selectively destroy cancer cells while minimizing damage to healthy tissues. The drug's structure consists of an anti-BCMA monoclonal antibody linked to a cytotoxic payload, making it an ADC. This design allows for precise targeting of cancer cells, followed by the release of the payload to induce cell death.

Recent studies have highlighted the efficacy and safety profile of Belantamab Mafodotin in clinical trials. For instance, data from the DREAMM (Dosing Regimen Evaluation And Multiple Myeloma) trials demonstrated significant response rates in patients with heavily pretreated multiple myeloma. These findings underscore the drug's potential as a valuable addition to existing treatment regimens. Moreover, ongoing research is exploring its use in combination with other therapies to enhance its effectiveness and broaden its applicability.

In terms of mechanism, Belantamab Mafodotin works by binding to BCMA on the surface of plasma cells. This binding triggers internalization of the drug into the cell, where the cytotoxic payload is released, leading to programmed cell death (apoptosis). The drug's ability to target BCMA makes it highly specific, reducing off-target effects and improving tolerability. Additionally, its innovative design incorporates a novel linker system that ensures stability during circulation while maintaining efficient payload release upon internalization.

The clinical application of Belantamab Mafodotin has been further supported by real-world data, which align with the results from controlled trials. Patients who have exhausted other treatment options have shown remarkable responses, highlighting the drug's role as a last-line therapy. Furthermore, its administration via intravenous infusion makes it a practical option for patients who require intensive treatment regimens.

Safety considerations are paramount in any therapeutic intervention, and Belantamab Mafodotin has demonstrated an acceptable safety profile. Common adverse effects include infusion-related reactions and cytopenias, which are manageable with appropriate supportive care. Ongoing monitoring and research are focused on optimizing dosing regimens and identifying biomarkers that predict response and toxicity.

The future outlook for Belantamab Mafodotin is promising, with ongoing trials exploring its potential in earlier lines of therapy and combination strategies with other agents such as proteasome inhibitors or immunomodulatory drugs. These efforts aim to further enhance its efficacy and expand its role in multiple myeloma treatment algorithms.

In conclusion, Belantamab Mafodotin, with its CAS number 2050232-20-5, represents a significant advancement in targeted therapies for multiple myeloma. Its innovative design, robust clinical evidence, and favorable safety profile position it as a cornerstone in the evolving treatment landscape for this challenging malignancy.